Cas no 84092-72-8 (Benzenemethanamine, 4-ethenyl-, hydrochloride)
Benzenemethanamine, 4-ethenyl-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 4-ethenyl-, hydrochloride
- (4-ethenylphenyl)methanamine,hydrochloride
- 4-vinylbenzylamine hydrochloride
- DTXSID00738598
- 1-(4-ethenylphenyl)methanamine hydrochloride
- (4-ethenylphenyl)methanamine;hydrochloride
- F77922
- A871606
- NTUILHIVXLQMDN-UHFFFAOYSA-N
- 1-(4-Ethenylphenyl)methanamine--hydrogen chloride (1/1)
- (4-Vinylphenyl)methanamine hydrochloride
- CS-0227142
- 84092-72-8
-
- Inchi: 1S/C9H11N.ClH/c1-2-8-3-5-9(7-10)6-4-8;/h2-6H,1,7,10H2;1H
- InChI Key: NTUILHIVXLQMDN-UHFFFAOYSA-N
- SMILES: Cl.NCC1C=CC(C=C)=CC=1
Computed Properties
- Exact Mass: 169.0658271g/mol
- Monoisotopic Mass: 169.0658271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 101
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Benzenemethanamine, 4-ethenyl-, hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1297812-1g |
(4-Vinylphenyl)methanamine hydrochloride |
84092-72-8 | 97% | 1g |
¥195.00 | 2025-08-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1297812-5g |
(4-Vinylphenyl)methanamine hydrochloride |
84092-72-8 | 97% | 5g |
¥738.00 | 2025-08-06 | |
| A2B Chem LLC | AC23814-1g |
Benzenemethanamine, 4-ethenyl-, hydrochloride |
84092-72-8 | 98% | 1g |
$19.00 | 2024-04-19 | |
| A2B Chem LLC | AC23814-5g |
Benzenemethanamine, 4-ethenyl-, hydrochloride |
84092-72-8 | 98% | 5g |
$62.00 | 2024-04-19 | |
| Aaron | AR004TJM-100mg |
(4-Vinylphenyl)Methanamine Hydrochloride |
84092-72-8 | 98% | 100mg |
$71.00 | 2025-08-06 | |
| Aaron | AR004TJM-250mg |
(4-Vinylphenyl)Methanamine Hydrochloride |
84092-72-8 | 98% | 250mg |
$120.00 | 2025-08-06 | |
| Aaron | AR004TJM-1g |
(4-Vinylphenyl)Methanamine Hydrochloride |
84092-72-8 | 98% | 1g |
$324.00 | 2025-08-06 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R189846-1g |
Benzenemethanamine, 4-ethenyl-, hydrochloride |
84092-72-8 | 98% | 1g |
¥2640 | 2025-08-06 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R189846-5g |
Benzenemethanamine, 4-ethenyl-, hydrochloride |
84092-72-8 | 98% | 5g |
¥682 | 2025-08-06 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R189846-25g |
Benzenemethanamine, 4-ethenyl-, hydrochloride |
84092-72-8 | 98% | 25g |
¥2382 | 2025-08-06 |
Benzenemethanamine, 4-ethenyl-, hydrochloride Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on Benzenemethanamine, 4-ethenyl-, hydrochloride
Benzenemethanamine, 4-ethenyl-, hydrochloride (CAS No. 84092-72-8): A Comprehensive Overview
Benzenemethanamine, 4-ethenyl-, hydrochloride, identified by its Chemical Abstracts Service (CAS) number 84092-72-8, is a significant compound in the realm of pharmaceutical and chemical research. This compound, belonging to the amine class, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of an ethenyl group at the 4-position of the benzene ring and its hydrochloride salt form contribute to its distinct chemical behavior and reactivity, making it a subject of interest for synthetic chemists and pharmacologists.
The hydrochloride salt form of this compound enhances its solubility in water, which is a critical factor in pharmaceutical formulations. This property makes it more amenable for use in drug development, where bioavailability and solubility are paramount. The compound's structure suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Recent studies have been exploring its role in the synthesis of novel bioactive molecules, particularly those targeting neurological and cardiovascular disorders.
In the context of modern drug discovery, Benzenemethanamine, 4-ethenyl-, hydrochloride has been investigated for its potential as an intermediate in the synthesis of more complex molecules. The ethenyl group provides a versatile handle for further functionalization, allowing chemists to design derivatives with tailored properties. For instance, researchers have been experimenting with palladium-catalyzed cross-coupling reactions to introduce additional functional groups at the 4-position, enhancing the compound's pharmacological profile.
One of the most promising areas of research involving this compound is its application in the development of small-molecule inhibitors. Studies have shown that derivatives of Benzenemethanamine, 4-ethenyl-, hydrochloride can interact with specific enzymes and receptors, modulating biological pathways relevant to diseases such as cancer and inflammation. The precise arrangement of atoms in its structure allows for selective binding to target proteins, minimizing off-target effects. This selectivity is crucial for developing drugs with high efficacy and low toxicity.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to streamline the process. These methods not only improve efficiency but also reduce waste, aligning with green chemistry principles. The development of robust synthetic routes is essential for scaling up production and making this compound more accessible for research purposes.
Evaluation of Benzenemethanamine, 4-ethenyl-, hydrochloride in preclinical models has provided insights into its pharmacokinetic properties. These studies have helped researchers understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Such information is vital for designing clinical trials and optimizing dosing regimens. Preliminary findings suggest that the compound exhibits favorable pharmacokinetic profiles, which could make it a viable candidate for further clinical development.
The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been used to predict how Benzenemethanamine, 4-ethenyl-, hydrochloride interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding experimental design. By integrating computational methods with experimental data, researchers can accelerate the discovery process and identify promising lead compounds more efficiently.
The future directions of research on Benzenemethanamine, 4-ethenyl-, hydrochloride are multifaceted. One area of focus is exploring its potential as a prodrug or a precursor for active pharmaceutical ingredients (APIs). Prodrugs are designed to improve drug delivery by being converted into active forms within the body. By investigating these possibilities, scientists aim to enhance therapeutic outcomes while minimizing side effects.
In conclusion, Benzenemethanamine, 4-ethenyl-, hydrochloride (CAS No. 84092-72-8) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug discovery efforts. As research continues to evolve, this compound is likely to play an increasingly important role in developing innovative treatments for various diseases.
84092-72-8 (Benzenemethanamine, 4-ethenyl-, hydrochloride) Related Products
- 50325-49-0((4-Vinylphenyl)methanamine (Stabilized with MEHQ))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)